Cas no 1217608-72-4 ((2R)-3-Amino-2-fluoropropanoic Acid-13C3 >90% (up to 10% inorganics))

• Product Name: (2R)-3-Amino-2-fluoropropanoic Acid-13C3 >90% (up to 10% inorganics)
• CAS No: 1217608-72-4
• MF: C₃H₆FNO₂
• MW: 110.061608791351
• CID: 4552380
• PubChem ID: 45039267
• Update Time: 2025-05-21

(2R)-3-Amino-2-fluoropropanoic Acid-13C3 >90% (up to 10% inorganics) Chemical and Physical Properties

Names and Identifiers

• (2R)-3-Amino-2-fluoropropanoic Acid-13C3
• A-FLUORO-B-ALANINE-13C3
• (R)-3-Amino-2-fluoropropanoic Acid-13C3
• a-Fluoro--alanine-13C3
• α-Fluoro-β-alanine-13C3H949230
• 3-Amino-2-fluoropropanoic Acid-13C3
• 90% (up to 10% inorganics)
• (2R)-3-Amino-2-fluoropropanoic Acid-13C3 &gt
• 1217608-72-4
• CS-0379560
• (2R)-3-amino-2-fluoro(1,2,3-13C3)propanoic acid
• (R)-a-Fluoro-ss-alanine-13C3; (R)-3-Amino-2-fluoropropanoic Acid-13C3;
• HY-W010575S
• (2S)-3-amino-2-fluoro(1,2,3-13C3)propanoic acid
• (2R)-3-Amino-2-fluoropropanoic Acid-13C3 >90% (up to 10% inorganics)
• (R)-3-amino-2-fluoropropanoic-1,2,3-13C3 acid

• Inchi： 1S/C3H6FNO2/c4-2(1-5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m1/s1/i1+1,2+1,3+1
• InChI Key： OJQNRNQELNLWHH-FMYLKJIZSA-N
• SMILES： [13C](O)(=O)[13C@H](F)[13CH2]N

Computed Properties

• Exact Mass: 110.04832110g/mol
• Monoisotopic Mass: 110.04832110g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 250°C dec.

Additional information on (2R)-3-Amino-2-fluoropropanoic Acid-13C3 >90% (up to 10% inorganics)

(2R)-3-Amino-2-fluoropropanoic Acid-13C3: A Comprehensive Overview

The compound with CAS No 1217608-72-4, known as (2R)-3-Amino-2-fluoropropanoic Acid-13C3, is a significant molecule in the field of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a chiral center at the second carbon atom, a fluorine atom substitution, and a 13C3 isotopic labeling. The (R) configuration at the second carbon indicates a specific spatial arrangement of the substituents, which is crucial for its biological activity and applications.

Recent studies have highlighted the importance of (2R)-3-Amino-2-fluoropropanoic Acid-13C3 in various research areas, including drug discovery, metabolic studies, and biochemical assays. The presence of the fluorine atom introduces unique electronic and steric properties to the molecule, making it an attractive candidate for modifying the pharmacokinetics and bioavailability of drugs. Moreover, the 13C3 isotopic labeling allows for precise tracking of this compound in metabolic pathways using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The synthesis of (2R)-3-Amino-2-fluoropropanoic Acid-13C3 involves a series of carefully controlled reactions to ensure high purity and isotopic enrichment. Researchers have developed efficient methods to synthesize this compound with up to 90% purity, making it suitable for use in high-throughput screening assays and other demanding applications. The synthesis typically begins with the preparation of a suitable precursor, followed by fluorination and subsequent stereochemical resolution to achieve the desired R configuration.

In terms of applications, (2R)-3-Amino-2-fluoropropanoic Acid-13C3 has shown promise in the development of novel therapeutic agents. Its structure resembles certain amino acids found in nature, but with modifications that can enhance its binding affinity to specific targets or improve its stability in biological systems. For instance, recent research has explored its potential as a building block for peptide-based drugs targeting various disease states, including cancer and neurodegenerative disorders.

Furthermore, the use of 13C isotopes in this compound enables researchers to study its metabolism in vivo using techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET). These studies provide valuable insights into how the compound interacts with cellular machinery and how it is processed within the body. Such information is critical for optimizing drug delivery systems and improving therapeutic outcomes.

It is also worth noting that (2R)-3-Amino-2-fluoropropanoic Acid-13C3 has been utilized in biochemical assays to investigate enzyme kinetics and substrate specificity. Its unique structure allows it to act as a competitive inhibitor or substrate analog for certain enzymes, making it a valuable tool for studying enzymatic mechanisms at a molecular level.

In conclusion, (2R)-3-Amino-2-fluoropropanoic Acid-13C3 is a versatile compound with significant potential in both academic research and industrial applications. Its combination of chirality, fluorine substitution, and isotopic labeling makes it an invaluable tool for advancing our understanding of biological systems and developing innovative therapeutic solutions.